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Introduction

Prasterone enanthate, also known as dehydroepiandrosterone enanthate (DHEA-E), is a
synthetic ester prodrug of prasterone (dehydroepiandrosterone, DHEA). Administered
intramuscularly, it provides a sustained release of prasterone, a naturally occurring steroid
hormone that serves as a precursor to androgens and estrogens. This technical guide provides
a comprehensive overview of the pharmacokinetics of intramuscular prasterone enanthate,
summarizing key quantitative data, detailing experimental protocols from pivotal studies, and
visualizing relevant pathways and workflows.

Pharmacokinetic Profile

Upon intramuscular injection, prasterone enanthate forms a depot in the muscle tissue from
which it is gradually absorbed into the systemic circulation. In the bloodstream, it is rapidly and
completely hydrolyzed by esterases into its active component, prasterone, and heptanoic acid.
[1][2] The bioavailability of prasterone following intramuscular administration is considered to
be 100%.[3]

Absorption and Plasma Concentrations
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Clinical studies have demonstrated a prolonged release profile for prasterone following
intramuscular injection of its enanthate ester. In a key study involving postmenopausal women
who received a single intramuscular injection of Gynodian Depot (a combination product
containing 200 mg of prasterone enanthate and 4 mg of estradiol valerate), plasma
prasterone levels peaked within a few days and remained elevated for an extended period.[1]

[2]

Another study in boys with constitutional short stature receiving monthly intramuscular
injections of dehydroepiandrosterone (DHEA) enanthate at a dose of 70 mg/m2 showed a
significant increase in plasma DHEA levels. Eight days after the injection, plasma DHEA levels
had increased tenfold.[4] By day 15, the levels were 2.6-fold higher than baseline, and by day
22, they were 1.8-fold higher.[4]

Distribution

Prasterone and its primary metabolite, prasterone sulfate (DHEA-S), circulate in the blood
predominantly bound to albumin.[5]

Metabolism and Excretion

Prasterone is metabolized to various downstream androgens and estrogens in peripheral
tissues.[6] The metabolic clearance rate of prasterone is rapid.[5] The primary route of
elimination for prasterone and its metabolites is through the urine, with a smaller fraction
excreted in the feces.[3] Following a single intramuscular injection of prasterone enanthate,
the depot action, or the period of elevated prasterone levels, lasts for approximately 18 days.[1]

[2]

Quantitative Pharmacokinetic Data

The following tables summarize the available quantitative pharmacokinetic data for
intramuscular prasterone enanthate from key clinical studies.

Table 1: Pharmacokinetic Parameters of Prasterone after a Single Intramuscular Injection of
Gynodian Depot (200 mg Prasterone Enanthate) in Postmenopausal Women
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Parameter Value Reference
Time to Peak (Tmax) A few days [1112]
Duration of Action ~18 days [1][2]

Table 2: Fold-Increase in Plasma DHEA and DHEA-S Levels after a Single Intramuscular
Injection of DHEA Enanthate (70 mg/m2) in Boys

) ] Fold-Increase in Fold-Increase in
Time Point Reference
DHEA DHEA-S
Day 8 10-fold 14-fold [4]
Day 15 2.6-fold 6-fold [4]
Day 22 1.8-fold 4-fold [4]

Experimental Protocols
Study of Gynodian Depot in Postmenopausal Women
(Dusterberg and Wendt, 1983)

o Objective: To determine the plasma levels of prasterone and 17(3-estradiol after a single
intramuscular injection of Gynodian Depot.[1][2]

e Subjects: The study was conducted in women.[1][2]

« Intervention: A single intramuscular injection of Gynodian Depot, containing 200 mg of
prasterone enanthate and 4 mg of estradiol valerate, in an oily solution.[1][2]

» Analytical Method: Plasma concentrations of prasterone were determined using a
radioimmunological method.[1][2]

Study of DHEA Enanthate in Boys with Constitutional
Short Stature (Lee et al., 1986)

o Objective: To assess the effect of DHEA enanthate on growth and hormone levels.[4]
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e Subjects: Five boys with constitutional short stature (aged 11-13.3 years) and one boy with
panhypopituitarism (aged 13.3 years).[4]

« Intervention: Monthly intramuscular injections of dehydroepiandrosterone (DHEA) enanthate
at a dose of 70 mg/mz2 for one year.[4]

» Blood Sampling: Plasma samples were collected before the injection and at 8, 15, and 22
days after an injection.[4]

e Analytical Method: Plasma DHEA and DHEA-S concentrations were measured.[4]
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Caption: Metabolic pathway of prasterone.

Experimental Workflow: Pharmacokinetic Analysis
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Caption: Workflow for a pharmacokinetic study.

Conclusion

Intramuscular administration of prasterone enanthate provides a long-acting depot for the
sustained release of prasterone. The pharmacokinetic profile is characterized by a peak in
plasma prasterone levels within a few days of injection and an extended duration of action of
approximately 18 days. The primary analytical method cited in early key studies is

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b5715800?utm_src=pdf-body-img
https://www.benchchem.com/product/b5715800?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5715800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

radioimmunoassay. Further research utilizing modern analytical techniques such as liquid
chromatography-tandem mass spectrometry (LC-MS/MS) would provide more detailed insights
into the pharmacokinetics, metabolism, and excretion of this compound. This guide serves as a
foundational resource for professionals in the field of drug development and research,
summarizing the core knowledge on the pharmacokinetics of intramuscular prasterone
enanthate.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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